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Compound of Interest

Compound Name: Desethylatrazine-d7

Cat. No.: B15561836 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on Desethylatrazine-d7, a

deuterated internal standard crucial for the accurate quantification of the herbicide metabolite

Desethylatrazine. This document outlines its chemical properties, commercial availability, and

detailed experimental protocols for its application in analytical chemistry, particularly in liquid

chromatography-mass spectrometry (LC-MS).

Introduction to Desethylatrazine-d7
Desethylatrazine-d7 is the deuterium-labeled analogue of Desethylatrazine, a primary

degradation product of the widely used triazine herbicide, Atrazine. Due to its chemical

similarity to the parent analyte and its distinct mass, Desethylatrazine-d7 serves as an ideal

internal standard for quantitative analysis in various matrices, including environmental and

biological samples.[1] Its use is critical for correcting for matrix effects and variations in sample

preparation and instrument response, thereby ensuring the accuracy and reliability of analytical

data.

Commercial Suppliers and Product Specifications
A variety of chemical suppliers offer Desethylatrazine-d7 for research purposes. The following

table summarizes the key quantitative data from several prominent commercial vendors to

facilitate easy comparison for procurement.
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Supplier
Product
Number

CAS
Number

Molecular
Weight

Isotopic
Enrichme
nt

Chemical
Purity

Format

CDN

Isotopes
D-5639

1216649-

31-8
194.67

99 atom %

D
min 98%

Solid

(0.01g,

0.05g)

Fisher

Scientific

Varies

(distributor

for CDN)

1216649-

31-8
194.67

99 atom %

D
min 98%

Solid

(0.05g)

MedchemE

xpress

HY-

132798S

1216649-

31-8
194.67

Not

specified

Not

specified
Solid

CRM

LABSTAN

DARD

Varies
1216649-

31-8
194.67

Not

specified

Not

specified

Solution

(Acetonitril

e)

HPC

Standards

680862 /

690935

1216649-

31-8
194.67

Not

specified

Not

specified

Solid

(10mg) /

Solution

(100 µg/ml

in

Acetonitrile

)

Pharmaffili

ates

Not

specified

1216649-

31-8
194.67

Not

specified

Data

provided

with

purchase

Solid

Note: Purity and isotopic enrichment information for some suppliers is not publicly available and

may be provided on the Certificate of Analysis upon purchase.

Experimental Protocols: Application as an Internal
Standard in LC-MS/MS
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Desethylatrazine-d7 is frequently employed as an internal standard for the quantification of

triazine pesticides and their metabolites in water samples, adhering to methodologies such as

EPA Method 536.0. Below is a detailed experimental protocol based on established methods.

Preparation of Stock and Working Solutions
Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve a known amount

of Desethylatrazine-d7 in methanol to create a stock solution of 1 mg/mL. Store at -20°C.

Internal Standard Working Solution (e.g., 5 ng/mL): Dilute the stock solution with methanol to

prepare a working solution at the desired concentration. For instance, to achieve a final

concentration of 5 ng/mL in the sample, prepare a working solution that, when spiked, results

in this concentration.

Sample Preparation
For aqueous samples such as drinking water:

No solid-phase extraction (SPE) is required for direct injection methods.

To each water sample, add ammonium acetate to a final concentration of 20 mM for pH

adjustment and dechlorination.

Add a microbial growth inhibitor, such as sodium omadine, at a concentration of 64 mg/L.

Spike all samples, calibration standards, and blanks with the internal standard working

solution to achieve a consistent final concentration (e.g., 5 ng/mL).

LC-MS/MS Instrumentation and Conditions
The following are typical LC-MS/MS parameters for the analysis of triazine compounds:

HPLC System: A high-performance liquid chromatography system capable of gradient

elution.

Column: A C18 reversed-phase column (e.g., Thermo Scientific Hypersil GOLD™ 100 x 2.1

mm, 3 µm).
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Mobile Phase A: 5 mM Ammonium Acetate in water.

Mobile Phase B: Methanol.

Flow Rate: 400 µL/min.

Injection Volume: 100 µL.

Mass Spectrometer: A triple quadrupole mass spectrometer operated in positive electrospray

ionization (ESI+) mode.

Detection: Multiple Reaction Monitoring (MRM) is used for quantification. Specific precursor

and product ion transitions for Desethylatrazine and Desethylatrazine-d7 should be

optimized on the specific instrument.

Data Analysis
Quantification is performed by constructing a calibration curve using the peak area ratios of the

analyte to the internal standard (Desethylatrazine/Desethylatrazine-d7) versus the

concentration of the calibration standards. The concentration of Desethylatrazine in the

unknown samples is then determined from this calibration curve.

Visualizing the Experimental Workflow
The following diagrams illustrate the key logical and experimental workflows described in this

guide.
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Figure 1: General Experimental Workflow for Sample Analysis
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Figure 1: General Experimental Workflow for Sample Analysis
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Figure 2: Role of Desethylatrazine-d7 as an Internal Standard
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Figure 2: Role of Desethylatrazine-d7 as an Internal Standard

Conclusion
Desethylatrazine-d7 is an indispensable tool for researchers requiring precise and accurate

quantification of Desethylatrazine. Its commercial availability from multiple suppliers provides

flexibility in sourcing, while established analytical methods, such as EPA Method 536.0, offer a

robust framework for its application. By serving as a reliable internal standard,

Desethylatrazine-d7 enhances the quality and defensibility of analytical data in environmental

monitoring, food safety testing, and other research fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to Desethylatrazine-d7 for Research
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15561836#commercial-suppliers-of-desethylatrazine-
d7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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